Cas no 1806996-13-3 (2-Amino-6-bromomethyl-4-phenylpyridine)

• Product Name: 2-Amino-6-bromomethyl-4-phenylpyridine
• CAS No: 1806996-13-3
• MF: C₁₂H₁₁BrN₂
• MW: 263.133141756058
• CID: 4898680
• Update Time: 2025-10-31

2-Amino-6-bromomethyl-4-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-bromomethyl-4-phenylpyridine

• Inchi： 1S/C12H11BrN2/c13-8-11-6-10(7-12(14)15-11)9-4-2-1-3-5-9/h1-7H,8H2,(H2,14,15)
• InChI Key： PIFKPSJBMFXDSE-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=C(N)N=1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• XLogP3: 2.7
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-6-bromomethyl-4-phenylpyridine

Introduction to 2-Amino-6-bromomethyl-4-phenylpyridine (CAS No. 1806996-13-3) and Its Emerging Applications in Chemical Biology

2-Amino-6-bromomethyl-4-phenylpyridine, identified by the CAS number 1806996-13-3, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its versatile structural framework and potential biological activities. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their role in pharmaceuticals, agrochemicals, and material science. The presence of both amino and bromomethyl functional groups in its molecular structure endows it with unique reactivity, making it a valuable intermediate in synthetic chemistry and drug discovery.

The structural features of 2-Amino-6-bromomethyl-4-phenylpyridine position it as a promising scaffold for developing novel therapeutic agents. The amino group (-NH₂) serves as a nucleophilic center, enabling various coupling reactions such as amide, urea, and peptide bond formations, while the bromomethyl group (-CH₂Br) facilitates alkylation and cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactivities make it an indispensable building block for constructing more complex molecules with tailored biological properties.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. Specifically, 2-Amino-6-bromomethyl-4-phenylpyridine has been investigated for its potential role in modulating various biological pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory responses, cancer progression, and neurological disorders. The phenyl ring in its structure contributes to hydrophobic interactions with target proteins, enhancing binding affinity and selectivity.

One of the most compelling aspects of 2-Amino-6-bromomethyl-4-phenylpyridine is its utility in the development of kinase inhibitors. Kinases are a family of enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By leveraging the bromomethyl group for further derivatization, researchers have synthesized analogs that target specific kinase domains with high precision. For instance, modifications at the 4-position phenyl ring have been shown to fine-tune binding interactions with ATP pockets in kinase active sites, leading to improved inhibitory activity.

Advances in computational chemistry have further accelerated the exploration of 2-Amino-6-bromomethyl-4-phenylpyridine derivatives. Molecular docking simulations and virtual screening have enabled the identification of lead compounds with optimized pharmacokinetic profiles. These computational approaches complement traditional high-throughput screening methods by providing rapid and cost-effective ways to assess binding affinities and metabolic stability. As a result, researchers can now design experiments with greater confidence, reducing the time required to bring novel therapeutics from bench to bedside.

The versatility of 2-Amino-6-bromomethyl-4-phenylpyridine extends beyond pharmaceutical applications. In materials science, pyridine-based compounds are increasingly being used to develop organic semiconductors and luminescent materials. The electron-rich nature of the pyridine ring facilitates charge transport properties, making it suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Additionally, functionalized pyridines exhibit tunable fluorescence characteristics, which are exploited in bioimaging techniques for tracking cellular processes in real-time.

Recent breakthroughs in synthetic methodologies have also expanded the synthetic utility of 2-Amino-6-bromomethyl-4-phenylpyridine. Transition-metal-catalyzed cross-coupling reactions have enabled the introduction of diverse substituents at multiple positions within the pyridine core. For example, palladium-catalyzed C-H activation has allowed for direct functionalization of otherwise inert hydrogens, streamlining synthetic routes and minimizing byproduct formation. Such advancements have democratized access to complex pyridine derivatives, fostering innovation across multiple disciplines.

The growing body of research on 2-Amino-6-bromomethyl-4-phenylpyridine underscores its significance as a molecular scaffold with broad applications. As our understanding of biological systems continues to evolve, this compound will likely play an increasingly pivotal role in drug discovery and material science. Future studies may explore its potential in modulating emerging therapeutic targets or enhancing delivery systems for existing treatments. The intersection of chemistry and biology promises to yield transformative insights into human health and disease.